2-Cyano-3-(dimethylamino)prop-2-enamide
Overview
Description
2-Cyano-3-(dimethylamino)prop-2-enamide is a chemical compound with the molecular formula C6H9N3O and a molecular weight of 139.16 . It is used as a reagent in organic synthesis .
Synthesis Analysis
The synthesis of 2-Cyano-3-(dimethylamino)prop-2-enamide involves the condensation of cyclopent (hex)ylidenecyanothioacetamide with N, N-dimethylformamide dimethyl acetal . This process leads to the formation of a new reagent for organic synthesis . On its basis, a series of ethyl nicotinates and nicotinonitriles were synthesized by a vinyl substitution reaction .Molecular Structure Analysis
The molecular structure of 2-Cyano-3-(dimethylamino)prop-2-enamide is represented by the formula C6H9N3O . Unfortunately, more detailed structural information such as bond lengths and angles could not be found in the available resources.Scientific Research Applications
Proteomics Research
2-Cyano-3-(dimethylamino)prop-2-enamide: is utilized in proteomics research as a biochemical tool . Its properties allow for the exploration of protein structures and functions, aiding in the identification of protein-protein interactions and post-translational modifications. This compound can be used to synthesize peptides or modify proteins, which can then be analyzed using mass spectrometry or other proteomic techniques.
Organic Synthesis
This compound serves as a reagent in the synthesis of functionalized ethyl nicotinates and nicotinonitriles . It is involved in vinyl substitution reactions, which are crucial for creating complex organic molecules. These synthesized molecules have potential applications in developing pharmaceuticals and new materials.
Material Science
In material science, 2-Cyano-3-(dimethylamino)prop-2-enamide is used to synthesize dyes for dye-sensitized solar cells (DSSCs) . These dyes are essential for capturing light and converting it into electrical energy, contributing to the development of renewable energy technologies.
Biochemistry
In biochemistry, this compound is significant for its role in proteomics research, as mentioned earlier . It can also be used to study enzyme kinetics and inhibition, as well as in the investigation of metabolic pathways.
Pharmacology
2-Cyano-3-(dimethylamino)prop-2-enamide: may be used in pharmacological research to develop new drugs . Its chemical structure allows for the creation of various derivatives that can be tested for therapeutic activity. It can also serve as a standard in pharmaceutical testing to ensure the quality and consistency of drug formulations.
properties
IUPAC Name |
2-cyano-3-(dimethylamino)prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O/c1-9(2)4-5(3-7)6(8)10/h4H,1-2H3,(H2,8,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNZBBRSOQRITIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C(C#N)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50696452 |
Source
|
| Record name | 2-Cyano-3-(dimethylamino)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50696452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
37858-68-7 |
Source
|
| Record name | 2-Cyano-3-(dimethylamino)prop-2-enamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50696452 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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